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Compound of Interest

Compound Name: 4-(4-Nitrobenzyl)pyridine

Cat. No.: B086830

An In-depth Technical Guide to 4-(4-
Nitrobenzyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 4-(4-Nitrobenzyl)pyridine (NBP), a versatile chemical compound widely utilized
in various scientific domains. This document details its characteristics, synthesis, and
significant applications, with a focus on its role as a chromogenic indicator in analytical
chemistry and toxicology.

Core Physical and Chemical Properties

4-(4-Nitrobenzyl)pyridine, with the CAS number 1083-48-3, is a light-yellow crystalline
powder.[1][2][3] It is a key intermediate and reagent in organic synthesis and analytical
chemistry.[4]

Structural and General Data
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Property Value Reference

Molecular Formula C12H10N202 [1112]1[5]

Molecular Weight 214.22 g/mol [1][2][5][6]

CAS Number 1083-48-3 [11051[7]
Crystals or Crystalline Powder,

Appearance _ [1][2][3][8]
Light yellow to Cream
O=--INVALID-LINK--

SMILES
clccc(Cc2cencc2)ccl
MNHKUCBXXMFQDM-

InChl Key [51[6]
UHFFFAOYSA-N

Property Value Reference

Melting Point 69-71 °C [11[2]

Boiling Point 354.35 °C (rough estimate) [1][9]

) 1.2042 - 1.231 g/cm? (rough

Density ) [1][2]
estimate)

pKa 5.51 + 0.10 (Predicted) [1]

Flash Point 185.6 °C [2]

Refractive Index

1.608 - 1.6660 (estimate)

[2]1°]

Solubility and Stab

ility
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Property Details Reference
- Soluble in acetone. Insoluble
Solubility , [1][5]
In water.
Stability Light sensitive. [1][5]

Store below +30°C in a dry,
Storage ] [1][10]
cool, and well-ventilated place.

o Strong oxidizing agents, strong
Incompatibilities ) [5][10]
acids, and strong bases.

Spectral Data

Spectrum Type Details Reference

Absorption Wavelength: 265
UV-Vis nm, in ethanol. Molar [11]
Absorptivity (€): 12300.

Infrared (IR) Conforms to structure. [31[81[12]
Nuclear Magnetic Resonance 1H NMR and 3C NMR data are

: [12][13][14][15]
(NMR) available.
Mass Spectrometry (MS) GC-MS data is available. [12]

Key Applications in Research and Development

4-(4-Nitrobenzyl)pyridine is a valuable tool in several areas of scientific research due to its

reactive nature.

o Detection of Alkylating Agents: Its most prominent application is as a colorimetric indicator for
various carcinogenic and mutagenic alkylating agents.[16][17] The pyridine nitrogen acts as
a nucleophile, reacting with electrophilic alkylating agents.[16] This reaction forms the basis
of the widely used "NBP test" for screening the mutagenic potential of chemical compounds.
[16][17]
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Pharmaceutical Development: It serves as an intermediate in the synthesis of more complex
molecules, including various pharmaceuticals.[4]

Analytical Chemistry: NBP is used in spectrophotometric methods for the determination of
phosgene and organophosphorus pesticides.[1][2][18][19]

Biochemical Research: Due to the similarity in reactivity between the pyridine nitrogen of
NBP and the N7 position of guanine in DNA, NBP serves as a DNA model in toxicological
studies.[16]

Experimental Protocols
Synthesis of 4-(4-Nitrobenzyl)pyridine

A common method for the synthesis of 4-(4-Nitrobenzyl)pyridine involves the nitration of 4-

benzylpyridine.

Procedure:

4-Benzylpyridine nitrate is reacted with concentrated sulfuric acid.

The mixture is heated at 50°C for a short duration (e.g., 5 minutes).

The reaction mixture is then poured into ice and neutralized with ammonia under cooling.
The product is extracted with an organic solvent such as ether.

The extract is concentrated, and the final product is obtained through crystallization, with a
reported yield of over 50%.[2]

Purification

Crude 4-(4-Nitrobenzyl)pyridine can be purified by crystallization from aqueous ethanol or

cyclohexane.[1][18]

Colorimetric Determination of Alkylating Agents
(General Protocol)
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This protocol outlines the general steps for the NBP assay, which detects alkylating agents
through a color change.

Workflow Diagram:

Workflow for NBP Colorimetric Assay

Preparation
Prepare NBP solution Prepare sample containing
in a suitable solvent (e.g., acetone) the suspected alkylating agent

Reaction

(Mix NBP solution with the sample

Incubate the mixture
(Heating is often required)
Color Development & Measurement

Add a strong base
(e.g., tetraethylenepentamine, triethylamine)

Observe for color change
(typically to a shade of blue or purple)

'

( Measure absorbance using a )
S h

pectrophotometer at the appropriate wavelengt

Click to download full resolution via product page
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Caption: General workflow for the detection of alkylating agents using the NBP colorimetric

assay.
Methodology:

e Reaction: The test compound (potential alkylating agent) is reacted with 4-(4-
Nitrobenzyl)pyridine in a suitable solvent system, often at an elevated temperature (e.g.,
100°C).[19]

» Color Development: After the alkylation reaction, a strong organic base (e.g.,
tetraethylenepentamine or triethylamine) is added.[19] This base abstracts a proton from the
benzylic carbon, leading to the formation of a highly conjugated, colored carbanion (a
quinoidal structure).

o Quantification: The intensity of the color produced is proportional to the concentration of the
alkylating agent and can be quantified spectrophotometrically.[2][19]

Chemical Reactivity and Signaling Pathways

The primary chemical reaction of interest for 4-(4-Nitrobenzyl)pyridine is its nucleophilic
attack on electrophilic compounds. This reaction is central to its application as a detecting
agent.

Alkylation Reaction Mechanism:
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NBP Alkylation and Color Formation Mechanism

. Step 1: Alkylation (SN2 Reaction) :

4-(4-Nitrobenzyl)pyridine - Alkylating Agent (R-X)
(Nucleophile) : (Electrophile)

l+ R-X

Alkylated NBP Intermediate
(Colorless)

Base (B:)

+ Base

2: Deprotonation & Color Formation :

. Colored Quinoidal Product
Leaving Group (X-) (B(I?Je/PurpIe)

s |

Protonated Base (BH+)

Click to download full resolution via product page

Caption: The two-step mechanism of the NBP assay: nucleophilic alkylation followed by base-

induced color formation.

This reaction pathway highlights how NBP acts as a sensor. The initial alkylation is typically
colorless. The subsequent addition of a base generates the chromophore responsible for the
visible color change, signaling the presence of the alkylating agent. This principle is
fundamental to its use in toxicological screening and environmental monitoring.[16][20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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